Cas no 2649060-57-9 (3-(isocyanatomethyl)-1,1-dimethylcyclohexane)

• Product Name: 3-(isocyanatomethyl)-1,1-dimethylcyclohexane
• CAS No: 2649060-57-9
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 6061419
• PubChem ID: 87928837
• Update Time: 2025-07-23

3-(isocyanatomethyl)-1,1-dimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 3-(isocyanatomethyl)-1,1-dimethylcyclohexane
• EN300-1727545
• SCHEMBL6026639
• 2649060-57-9

• Inchi： 1S/C10H17NO/c1-10(2)5-3-4-9(6-10)7-11-8-12/h9H,3-7H2,1-2H3
• InChI Key： ZXWLUUCWVFSFKL-UHFFFAOYSA-N
• SMILES： O=C=NCC1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

Additional information on 3-(isocyanatomethyl)-1,1-dimethylcyclohexane

Introduction to 3-(isocyanatomethyl)-1,1-dimethylcyclohexane (CAS No. 2649060-57-9) in Modern Chemical and Pharmaceutical Research

3-(isocyanatomethyl)-1,1-dimethylcyclohexane, identified by the chemical identifier CAS No. 2649060-57-9, represents a significant compound in the realm of advanced chemical synthesis and pharmaceutical development. This compound, characterized by its unique structural motif—a cyclohexane ring substituted with an isocyanato group and a methyl group—has garnered considerable attention due to its versatile reactivity and potential applications in drug design and material science. The presence of the isocyanato functional group (–N=C=O) imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of polymers, specialty chemicals, and biologically active molecules.

The synthesis and applications of 3-(isocyanatomethyl)-1,1-dimethylcyclohexane have been extensively explored in recent years, particularly in the context of developing novel therapeutic agents. The compound’s ability to participate in nucleophilic addition reactions with amines, alcohols, and other nucleophiles has opened up avenues for the creation of urethane derivatives, which are pivotal in medicinal chemistry. For instance, researchers have leveraged this compound to synthesize prodrugs that exhibit enhanced bioavailability or targeted release mechanisms upon metabolic activation.

Recent advancements in drug discovery have highlighted the utility of 3-(isocyanatomethyl)-1,1-dimethylcyclohexane as a building block for small-molecule inhibitors. By modifying its structure or incorporating it into larger molecular frameworks, scientists have been able to develop compounds with potential therapeutic benefits in areas such as anti-inflammatory, antiviral, and anticancer research. The cyclohexane ring’s rigid conformation provides a stable scaffold for further functionalization, while the isocyanato group serves as a reactive handle for covalent bonding with biological targets.

The chemical reactivity of 3-(isocyanatomethyl)-1,1-dimethylcyclohexane extends beyond pharmaceutical applications into the realm of polymer science. Its ability to undergo polymerization reactions with diamines or diols has led to the development of novel polyurethanes with tailored mechanical properties and biodegradability. These polymers find applications in wound dressings, drug delivery systems, and even sustainable packaging materials. The dimethyl substitution on the cyclohexane ring enhances thermal stability and resistance to hydrolysis, making such polymers suitable for industrial-scale production.

In the context of biomedical research, the compound has been investigated for its potential role in modulating cellular signaling pathways. Studies suggest that derivatives of 3-(isocyanatomethyl)-1,1-dimethylcyclohexane may interact with specific enzymes or receptors involved in disease progression. For example, researchers have explored its efficacy as an inhibitor of certain kinases or as a modulator of neurotransmitter release. Such findings underscore the importance of this compound as a scaffold for developing next-generation therapeutics.

The synthetic methodologies employed in producing 3-(isocyanatomethyl)-1,1-dimethylcyclohexane have also seen significant innovation. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled more efficient and scalable synthesis routes. These advancements not only reduce production costs but also allow for greater structural diversity in derivative compounds. The precision afforded by these methods ensures high purity standards necessary for pharmaceutical-grade applications.

Looking ahead, the future prospects of 3-(isocyanatomethyl)-1,1-dimethylcyclohexane are promising, with ongoing research focusing on expanding its utility across multiple disciplines. Innovations in computational chemistry and machine learning are being harnessed to predict novel derivatives with enhanced properties. Additionally, green chemistry principles are guiding efforts to develop more environmentally friendly synthetic routes that minimize waste and hazardous byproducts.

The integration of 3-(isocyanatomethyl)-1,1-dimethylcyclohexane into drug development pipelines represents a convergence of organic chemistry expertise with biomedical insights. As our understanding of molecular interactions deepens, so too does the potential for this compound to contribute to groundbreaking therapies that address unmet medical needs. Its versatility ensures that it will remain a cornerstone in both academic research and industrial applications for years to come.